Cas no 122609-00-1 (1H-Pyrazole-3-carboxylicacid, butyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, butyl ester
• CAS No: 122609-00-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 198272
• PubChem ID: 183571
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, butyl ester
• 1H-Pyrazole-3-carboxylicacid,butylester(9CI)
• butyl 1H-pyrazole-5-carboxylate
• 1(2)H-Pyrazol-3-carbonsaeure-butylester
• 1(2)H-pyrazole-3-carboxylic acid butyl ester
• Butyl 2H-pyrazole-3-carboxylate
• AKOS006229916
• 1H-Pyrazole-3-carboxylic acid, butyl ester
• 122609-00-1
• DTXSID6073817
• SCHEMBL20570815

• Inchi： 1S/C8H12N2O2/c1-2-3-6-12-8(11)7-4-5-9-10-7/h4-5H,2-3,6H2,1H3,(H,9,10)
• InChI Key： QFFIYHQSONBHJM-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1)=O)CCCC

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 302.6°Cat760mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.51
• PSA: 54.98000
• LogP: 1.36660